7-(Benzo[d][1,3]dioxol-5-yl)-4-((2,3-dihydrobenzofuran-5-yl)sulfonyl)-1,4-thiazepane

• IUPAC Name: 7-(1,3-benzodioxol-5-yl)-4-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-1,4-thiazepane
• InChI: InChI=1S/C20H21NO5S2/c22-28(23,16-2-4-17-14(11-16)6-9-24-17)21-7-5-20(27-10-8-21)15-1-3-18-19(12-15)26-13-25-18/h1-4,11-12,20H,5-10,13H2
• InChI Key: SFKYWUXGPNNIKN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC5=C(C=C4)OCC5
• Molecular Formula: C20H21NO5S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 1705210-07-6

Description

7-(Benzo[d][1,3]dioxol-5-yl)-4-((2,3-dihydrobenzofuran-5-yl)sulfonyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C20H21NO5S2 and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis of cyclic sulfonamides, including compounds similar to 7-(Benzo[d][1,3]dioxol-5-yl)-4-((2,3-dihydrobenzofuran-5-yl)sulfonyl)-1,4-thiazepane, has demonstrated novel methodologies for creating complex molecular structures. For instance, the intramolecular Diels-Alder reactions have been utilized for the synthesis of substituted hexahydrobenzo[d]isothiazole and hexahydro-2H-benzo[e][1,2]thiazine dioxides, novel cyclic sulfonamides, by thermal reactions of triene derivatives of buta-1,3-diene-1-sulfonic acid amide (Greig, Tozer, & Wright, 2001). These synthesis routes are crucial for developing compounds with potential biological activity, such as histamine H3 receptor antagonists.

Potential Biological Applications

Significant research has also been conducted into the biological applications of compounds with similar structures to this compound. For example, studies on farnesyltransferase inhibitors for their potent preclinical antitumor activity have demonstrated the importance of compounds with sulfonyl groups and complex heterocyclic systems (Hunt et al., 2000). These inhibitors show low-nanomolar activity with cellular effects at concentrations below 100 nM, highlighting their potential in cancer treatment.

Material Science Applications

The compound and its related structures have found applications in material science, such as in the synthesis of sulfonic acid-containing polybenzoxazine for proton exchange membrane in direct methanol fuel cells (Yao et al., 2014). This research demonstrates the compound's utility in enhancing the efficiency of fuel cells, showcasing its versatility beyond biological applications.